4-[5-(4-Pentyloxyphenyl)isoxazol-3-yl]benzoic Acid
4-[5-(4-Pentyloxyphenyl)isoxazol-3-yl]benzoic Acid
Brand Name:
Vulcanchem
CAS No.:
179162-55-1
VCID:
VC0105625
InChI:
InChI=1S/C21H21NO4/c1-2-3-4-13-25-18-11-9-16(10-12-18)20-14-19(22-26-20)15-5-7-17(8-6-15)21(23)24/h5-12,14H,2-4,13H2,1H3,(H,23,24)
SMILES:
CCCCCOC1=CC=C(C=C1)C2=CC(=NO2)C3=CC=C(C=C3)C(=O)O
Molecular Formula:
C21H21NO4
Molecular Weight:
351.4 g/mol
4-[5-(4-Pentyloxyphenyl)isoxazol-3-yl]benzoic Acid
CAS No.: 179162-55-1
Reference Standards
VCID: VC0105625
Molecular Formula: C21H21NO4
Molecular Weight: 351.4 g/mol
![4-[5-(4-Pentyloxyphenyl)isoxazol-3-yl]benzoic Acid - 179162-55-1](/images/no_structure.jpg)
| CAS No. | 179162-55-1 |
|---|---|
| Product Name | 4-[5-(4-Pentyloxyphenyl)isoxazol-3-yl]benzoic Acid |
| Molecular Formula | C21H21NO4 |
| Molecular Weight | 351.4 g/mol |
| IUPAC Name | 4-[5-(4-pentoxyphenyl)-1,2-oxazol-3-yl]benzoic acid |
| Standard InChI | InChI=1S/C21H21NO4/c1-2-3-4-13-25-18-11-9-16(10-12-18)20-14-19(22-26-20)15-5-7-17(8-6-15)21(23)24/h5-12,14H,2-4,13H2,1H3,(H,23,24) |
| Standard InChIKey | PDTXSIGPZDVVIX-UHFFFAOYSA-N |
| SMILES | CCCCCOC1=CC=C(C=C1)C2=CC(=NO2)C3=CC=C(C=C3)C(=O)O |
| Canonical SMILES | CCCCCOC1=CC=C(C=C1)C2=CC(=NO2)C3=CC=C(C=C3)C(=O)O |
| PubChem Compound | 9975224 |
| Last Modified | Nov 11 2021 |
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